2-ethoxy-N-(2,3,7-trimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)nicotinamide

• IUPAC Name: 2-ethoxy-N-(2,3,7-trimethyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C17H18N4O3S/c1-5-24-15-12(7-6-8-18-15)14(22)20-13-9(2)19-17-21(16(13)23)10(3)11(4)25-17/h6-8H,5H2,1-4H3,(H,20,22)
• InChI Key: RXFNHFPWLCWCIT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC=N1)C(=O)NC2=C(N=C3N(C2=O)C(=C(S3)C)C)C
• Molecular Formula: C17H18N4O3S
• Molecular Weight: 358.4 g/mol

Description

2-ethoxy-N-(2,3,7-trimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)nicotinamide, also known as TPN-6, is a novel small molecule compound that has gained attention in the scientific community due to its potential use in various research applications.

Scientific Research Applications

Nicotinamide in Metabolic Processes

Nicotinamide, as a precursor to nicotinamide adenine dinucleotide (NAD), plays a crucial role in various metabolic processes. NAD is essential for energy production, DNA repair, and cell signaling. Studies have explored nicotinamide's therapeutic potential, including its role in preventing diabetes mellitus through the inhibition of the DNA repair enzyme poly-ADP-ribose polymerase, thus preventing beta-cell NAD depletion (Gale, 2004).

Nicotinamide and Disease Prevention

Research has indicated the potential of nicotinamide in preventing or delaying the clinical onset of diseases such as type 1 diabetes. The European Nicotinamide Diabetes Intervention Trial (ENDIT) was a significant study that aimed to assess whether high-dose nicotinamide could prevent or delay diabetes in individuals with a family history of type 1 diabetes, although it concluded that nicotinamide was ineffective at the dose used in the trial (Gale, 2004).

Nicotinamide in Skin Conditions

Nicotinamide has been studied for its effectiveness in treating skin conditions. For example, a pilot study treated patients suffering from polymorphous light eruption (PLE) with oral nicotinamide, suggesting that nicotinamide administration partially corrects the abnormality in tryptophan metabolism associated with PLE (Neumann, Rappold, & POHL‐MARKL, 1986).

Nicotinamide and Obesity/Diabetes

Serum N(1)-Methylnicotinamide, a product of nicotinamide metabolism, has been associated with obesity and diabetes, indicating that nicotinamide metabolism could play a role in these conditions. Elevated serum levels of N(1)-Methylnicotinamide were associated with higher risks for overweight/obesity and diabetes, supporting the potential of targeting nicotinamide metabolism in treating these conditions (Liu et al., 2015).